![molecular formula C21H21NO3S2 B2540121 3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide CAS No. 1797983-57-3](/img/structure/B2540121.png)
3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide
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Overview
Description
3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide, commonly referred to as MSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MSP is a synthetic compound that has been developed through a complex synthesis method, and its unique structure and properties have made it an interesting subject of study.
Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of compounds related to 3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide has been synthesized and evaluated for their potential as membrane-bound phospholipase A2 inhibitors. These compounds, particularly N-(phenylalkyl)piperidine derivatives, have shown significant inhibition of arachidonic acid liberation, which is crucial for the development of myocardial infarction. The study identifies a leading candidate, N-(1-Benzyl-4-piperidinyl)-4-[N-methyl-N-[(E)-3-[4-(methylsulfonyl)phenyl]-2-propenoyl]amino]-benzenesulfonamide, due to its potent in vitro inhibition and protective in vivo effects against myocardial infarction in coronary occluded rats (Oinuma et al., 1991).
Anticonvulsant Activity
The anticonvulsant potential of derivatives containing a sulfonamide thiazole moiety has been explored. Among several synthesized compounds, specific derivatives exhibited remarkable anticonvulsive effects, particularly against picrotoxin-induced convulsion, showcasing their potential as therapeutic agents in epilepsy treatment (Farag et al., 2012).
Green Synthetic Routes
A green and efficient method for synthesizing benzyl phenyl sulfide derivatives has been developed using ionic liquids, showcasing an environmentally friendly approach to chemical synthesis. This method provides a sustainable alternative for producing important chemicals, avoiding the drawbacks associated with traditional synthesis routes such as low efficiency and the generation of harmful byproducts (Wu et al., 2022).
Drug Metabolism and Biocatalysis
The application of biocatalysis to drug metabolism has been demonstrated with the production of mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis. This approach supports the structure characterization of metabolites and provides a microbial-based system for producing significant quantities of metabolites, aiding in clinical investigations (Zmijewski et al., 2006).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(4-methylsulfonylphenyl)-N-[(2-thiophen-3-ylphenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO3S2/c1-27(24,25)19-9-6-16(7-10-19)8-11-21(23)22-14-17-4-2-3-5-20(17)18-12-13-26-15-18/h2-7,9-10,12-13,15H,8,11,14H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDGJZSNTFSCOSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCC2=CC=CC=C2C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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